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Compound of Interest

Compound Name: Pentane

CAS No.: 109-66-0

Cat. No.: B149069

Get Quote

Executive Summary
n-Pentane (C₅H₁₂) is a critical aliphatic hydrocarbon in pharmaceutical and biochemical

research, valued for its extreme volatility (BP: 36.1°C), low viscosity, and non-polar character.

[1][2][3] While it serves as a premier solvent for lipid extraction, chromatography, and

recrystallization, its physical properties present unique challenges. Its flash point of -49°C and

high vapor pressure require rigorous safety protocols to prevent deflagration. This guide

synthesizes authoritative physicochemical data with field-proven protocols for handling,

purification, and application, designed for researchers requiring high-purity solvent

performance.

Part 1: Physicochemical Profile & Implications
The following data represents the consensus of high-purity laboratory grade n-pentane
(≥99%).

Table 1: Critical Physical Properties of n-Pentane
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Property Value Test Condition
Laboratory
Implication

Boiling Point 36.1°C (309.2 K) 760 mmHg

Enables rapid removal

via rotary evaporation

without thermal

degradation of

sensitive analytes.

Density 0.626 g/mL 20°C

Significantly less

dense than water;

forms the upper layer

in aqueous biphasic

extractions.

Viscosity 0.22 – 0.24 cP 20°C

Extremely low

viscosity ensures high

mass transfer rates

and low back-

pressure in flow

systems.

Refractive Index 1.3575 20°C (n_D)

Useful for quick purity

verification; significant

deviation indicates

contamination (e.g.,

with heavier alkanes).

Dielectric Constant 1.84 20°C

Highly non-polar.

Excellent for

dissolving

lipids/waxes; poor for

polar metabolites.

Flash Point -49°C (-56°F) Closed Cup

Critical Hazard:

Vapors can ignite at

sub-freezing

temperatures.[4]

Static discharge is a

major initiation source.
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Solubility (Water) ~40 mg/L 20°C

Immiscible.[5] Efficient

phase separation from

aqueous buffers.

Kinetic Diameter ~4.3 Å -

Purification: Excluded

by 3A and 4A

molecular sieves;

adsorbed by 5A

sieves.

Part 2: Critical Laboratory Applications
Lipid and Metabolite Extraction
n-Pentane is the solvent of choice for extracting non-polar lipids, essential oils, and volatile

metabolites. Its low boiling point allows for concentration of extracts at temperatures (<30°C)

that preserve thermally unstable compounds like polyunsaturated fatty acids (PUFAs).

Mechanism: The low dielectric constant (1.84) disrupts hydrophobic interactions in biological

matrices without solubilizing polar cellular debris.

Workflow: Often used in a biphasic system (e.g., Pentane:Water) or as the final step in

liquid-liquid extraction (LLE) to recover non-polar fractions.

Chromatography (HPLC & GC)
HPLC: Used as a non-polar mobile phase component in Normal Phase Chromatography

(NPC) to separate isomers or highly hydrophobic compounds.

GC: Serves as a volatile injection solvent. Its early elution time ensures it does not interfere

with analyte peaks, provided the solvent delay is set correctly.

Recrystallization Anti-Solvent
In drug development, n-pentane acts as a precipitant (anti-solvent). When added to a solution

of a drug dissolved in a polar solvent (e.g., dichloromethane or ether), the sudden decrease in

polarity forces the drug to crystallize out of solution, often yielding high-purity polymorphs.
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Part 3: Self-Validating Protocols (Purification &
Safety)
Protocol A: Production of Anhydrous n-Pentane (The
"Blue Pot" Method)
Commercial "anhydrous" grades often degrade upon opening. This protocol ensures <10 ppm

water content using a self-indicating system.

Safety Prerequisite: Perform only in a certified chemical fume hood. Remove all ignition

sources. Ground all glassware.

Pre-Drying: If the pentane is visibly wet (cloudy), shake with anhydrous

or

for 1 hour. Filter into a clean round-bottom flask.

Desiccant Addition: Add metallic Sodium wire (or chunks) and a small amount of

Benzophenone to the flask.

Reflux: Heat to reflux (approx. 40°C bath temp) under an inert atmosphere (

or

).

Validation (The "Self-Validating" Step):

Observe the color.[1] The formation of the sodium ketyl radical anion produces a deep

blue/purple color.

If Green/Yellow: Water is still present.[6] Add more sodium/benzophenone and continue

reflux.

If Blue: The solvent is anhydrous and oxygen-free.

Distillation: Distill the pentane from the blue solution into a receiver flask containing

activated 4A molecular sieves.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b149069/docs?utm_src=pdf-body#technical-guide-physical-properties-of-n-pentane-for-laboratory-use
https://www.benchchem.com/product/b149069/docs?utm_src=pdf-body#technical-guide-physical-properties-of-n-pentane-for-laboratory-use
https://pubchem.ncbi.nlm.nih.gov/compound/Pentane
https://www.scribd.com/doc/174436633/Dielectric-Constants
https://www.benchchem.com/product/b149069/docs?utm_src=pdf-body#technical-guide-physical-properties-of-n-pentane-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Static Drying with Molecular Sieves
For applications sensitive to sodium residues, use molecular sieves.

Selection: Use 4A Molecular Sieves.

Why? Water (kinetic diameter ~2.7 Å) enters the 4 Å pores and is trapped. n-Pentane
(~4.3 Å) is excluded.

Avoid: Do not use 5A sieves, as they will adsorb n-pentane chains, causing solvent loss

and heat generation.

Activation: Heat sieves to 300°C for 3 hours under vacuum before use.

Usage: Add 10-20% w/v sieves to the solvent. Let stand for 24 hours.

Visualization: Solvent Purification Workflow
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Caption: Figure 1: Self-validating purification workflow for n-pentane using the

Sodium/Benzophenone indicator method.

Part 4: Troubleshooting & Optimization
Common Issues and Solutions
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Issue Root Cause Corrective Action

Cloudiness/Haze
Water absorption from air

(hygroscopic cooling effect).

Dry over 4A molecular sieves.

Ensure glassware is oven-

dried.

Rapid Evaporation
High vapor pressure (514

mmHg at 25°C).

Use chilled condensers

(<10°C) on rotovaps. Keep

stock bottles tightly capped

and cold.

Ghost Peaks (GC)
Impurities (isomers/heavier

alkanes).

Use HPLC-grade or distill prior

to use. Check Refractive Index

(Target: 1.3575).

Static Shocks
Low conductivity + high flow

rate.

Safety Critical: Ground all

transfer lines and vessels. Use

antistatic additives if permitted.

Visualization: Lipid Extraction Logic
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Caption: Figure 2: Standard workflow for biphasic lipid extraction using n-pentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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